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Compound of Interest

Compound Name: Methyl chloroformate

Cat. No.: B043013 Get Quote

Application Notes: Methoxycarbonylation with
Methyl Chloroformate
Introduction

Methyl chloroformate (MCF), also known as methyl chlorocarbonate or methoxycarbonyl

chloride, is a highly reactive chemical reagent with the formula CH₃OCOCl.[1][2] It is a

colorless, oily liquid with a pungent odor, widely utilized in organic synthesis.[1][2] Its primary

application is the introduction of a methoxycarbonyl group (-COOCH₃) onto a suitable

nucleophile, a process termed methoxycarbonylation.[1][2] This functionality is crucial in

various fields, including pharmaceuticals, agrochemicals, and material science.[1][3]

The high electrophilicity of the carbonyl carbon makes methyl chloroformate an excellent

reagent for reaction with a wide range of nucleophiles, such as amines, alcohols, and phenols.

[4] This reactivity is similar to that of acyl chlorides.[4][5] The methoxycarbonyl group can serve

as a stable carbamate or carbonate, or act as a protecting group for amines and alcohols,

which can be removed under specific conditions.[6][7][8] Additionally, methyl chloroformate is

a key derivatization agent, converting polar, non-volatile metabolites like amino acids and

organic acids into more volatile derivatives for analysis by gas chromatography-mass

spectrometry (GC-MS).[5][9][10]
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Proper handling and selection of reaction conditions are dictated by the physicochemical

properties of methyl chloroformate.

Property Value Reference

Molecular Formula C₂H₃ClO₂ [11]

Molecular Weight 94.50 g/mol [2][4]

Appearance Colorless oily liquid [2]

Boiling Point 70-72 °C [2][4]

Density 1.223 g/mL (at 25 °C) [2][4]

Flash Point 10 °C [2]

CAS Number 79-22-1 [2][11]

Key Reactions and Applications

Methyl chloroformate's utility stems from its efficient reaction with nucleophiles to form stable,

functionalized products. The most common transformations involve the formation of

carbamates and carbonates.

N-Methoxycarbonylation: Carbamate Formation
The reaction of methyl chloroformate with primary or secondary amines yields methyl

carbamates.[5][11] This is a cornerstone reaction for the protection of amino groups in multi-

step synthesis, particularly in peptide and pharmaceutical drug development.[6][8] The resulting

carbamate is generally stable under neutral and acidic conditions but can be cleaved when

necessary. The reaction proceeds via a nucleophilic acyl substitution mechanism and is

typically conducted in the presence of a base to neutralize the hydrochloric acid byproduct.[4]

[12]
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1. Sample Preparation
(e.g., Biological Extract)

2. Derivatization
Add Pyridine, Methanol,
& Methyl Chloroformate

 

3. Extraction
Add Chloroform

& NaHCO₃ Solution

 

4. GC-MS Analysis
Inject Organic Layer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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